Cas no 1037943-19-3 (3,4,5,6-tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide)

• Product Name: 3,4,5,6-tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide
• CAS No: 1037943-19-3
• MF: C₁₅H₁₂Cl₄N₂O₂
• MW: 394.079979896545
• CID: 6271352
• PubChem ID: 18229802
• Update Time: 2025-06-09

3,4,5,6-tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1037943-19-3
• Z30633115
• 3,4,5,6-tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide
• EN300-26598345
• AKOS007992178

• Inchi： 1S/C15H12Cl4N2O2/c1-23-9-4-2-8(3-5-9)6-7-20-15(22)13-11(17)10(16)12(18)14(19)21-13/h2-5H,6-7H2,1H3,(H,20,22)
• InChI Key： UKTDDVZZCASRLB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(NCCC1C=CC(=CC=1)OC)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 393.962338g/mol
• Monoisotopic Mass: 391.965288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,4,5,6-tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide

Comprehensive Overview of 3,4,5,6-Tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide (CAS No. 1037943-19-3)

The compound 3,4,5,6-tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide (CAS No. 1037943-19-3) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tetrachloropyridine core and 4-methoxyphenethyl side chain, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential uses while addressing trending topics such as sustainable chemistry and AI-driven drug discovery.

Chemically, 3,4,5,6-tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide belongs to the class of halogenated pyridine derivatives, known for their versatility in medicinal chemistry. The presence of four chlorine atoms enhances its reactivity, enabling selective modifications for targeted applications. Researchers have investigated its role as a potential intermediate in the synthesis of crop protection agents or pharmaceutical scaffolds, aligning with the growing demand for eco-friendly pesticides and precision medicine.

The synthesis of this compound typically involves multi-step reactions, including chlorination of pyridine precursors and subsequent amide coupling with 2-(4-methoxyphenyl)ethylamine. Recent advancements in green chemistry have prompted explorations into solvent-free or catalytic methods to reduce environmental impact—a hot topic in academic publications and industry forums. Analytical techniques like HPLC and NMR spectroscopy are critical for purity assessment, ensuring compliance with Good Laboratory Practices (GLP).

From a commercial perspective, CAS No. 1037943-19-3 is often sought after by suppliers specializing in fine chemicals and custom synthesis. Its niche applications resonate with the rise of fragment-based drug design, where small molecules serve as building blocks for larger therapeutics. Online searches frequently link this compound to queries like "pyridine carboxamide uses" or "chlorinated heterocycles in drug development", reflecting its relevance in modern research.

Safety and handling protocols for 3,4,5,6-tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide emphasize standard laboratory precautions. While not classified as hazardous under typical conditions, proper ventilation and personal protective equipment (PPE) are recommended during manipulation. This aligns with broader discussions on occupational health and regulatory compliance in chemical industries.

In conclusion, 3,4,5,6-tetrachloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-2-carboxamide represents a compelling case study at the intersection of organic synthesis and applied chemistry. Its structural complexity and functional adaptability position it as a valuable tool for researchers addressing challenges in material science, agricultural innovation, and therapeutic discovery. As the scientific community prioritizes sustainable methodologies and computational modeling, compounds like this will continue to inspire cutting-edge solutions.